Cas no 922167-05-3 (2,4(1H,3H)-Pyrimidinedione, 5-fluoro-, compd. with urea (1:1))

• Product name: 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-, compd. with urea (1:1)
• CAS No: 922167-05-3
• MF: C₅H₇FN₄O₃
• MW: 190.132483720779
• CID: 741850
• PubChem ID: 67546248

2,4(1H,3H)-Pyrimidinedione, 5-fluoro-, compd. with urea (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-, compd. with urea (1:1)
• 5-fluoro-1H-pyrimidine-2,4-dione,urea
• 922167-05-3
• SCHEMBL2816434
• Urea--5-fluoropyrimidine-2,4(1H,3H)-dione (1/1)
• DTXSID10737491

• Inchi： InChI=1S/C4H3FN2O2.CH4N2O/c5-2-1-6-4(9)7-3(2)8;2-1(3)4/h1H,(H2,6,7,8,9);(H4,2,3,4)
• InChI Key： QSKVRCSPJUTKJS-UHFFFAOYSA-N
• SMILES： C1=C(C(=O)NC(=O)N1)F.C(=O)(N)N

Computed Properties

• Exact Mass: 190.05021826g/mol
• Monoisotopic Mass: 190.05021826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Additional information on 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-, compd. with urea (1:1)

测试